Cas no 2171772-59-9 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-6-methylbenzoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-6-methylbenzoic acid
• CAS No: 2171772-59-9
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6117115
• PubChem ID: 165517013
• Update Time: 2025-06-28

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-6-methylbenzoic acid
• 2171772-59-9
• EN300-1509029
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-6-methylbenzoic acid

• Inchi： 1S/C28H28N2O5/c1-3-9-24(26(31)29-23-15-8-10-17(2)25(23)27(32)33)30-28(34)35-16-22-20-13-6-4-11-18(20)19-12-5-7-14-21(19)22/h4-8,10-15,22,24H,3,9,16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： UTEUKVVLSRPXSG-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC=C(C)C=1C(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-6-methylbenzoic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-6-methylbenzoic acid (CAS No. 2171772-59-9)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-6-methylbenzoic acid, with the CAS number 2171772-59-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a substituted benzoic acid moiety. These structural elements contribute to its potential applications in various biological and therapeutic contexts.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. In the context of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-6-methylbenzoic acid, the Fmoc group plays a crucial role in controlling the reactivity of the amino group, making it an ideal candidate for the synthesis of complex peptides and peptidomimetics.

The substituted benzoic acid moiety in 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-6-methylbenzoic acid adds another layer of complexity and functionality. Benzoic acids are known for their ability to form hydrogen bonds and participate in π-stacking interactions, which are essential for molecular recognition and binding processes. The presence of a methyl group at the 6-position further modulates the electronic properties and solubility of the compound, potentially enhancing its bioavailability and pharmacokinetic properties.

Recent studies have highlighted the potential of compounds with similar structures to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-6-methylbenzoic acid in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry reported that Fmoc-protected amino acids can be used to develop novel inhibitors for proteases involved in cancer progression and neurodegenerative diseases. The unique combination of the Fmoc protecting group and the substituted benzoic acid moiety in this compound makes it a promising candidate for such applications.

In addition to its potential as a therapeutic agent, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-6-methylbenzoic acid has also been explored for its use in chemical biology research. Its structural features make it an excellent tool for probing protein-protein interactions and studying cellular signaling pathways. For example, researchers at the University of California, San Francisco, have utilized similar compounds to investigate the mechanisms of protein folding and misfolding, which are critical processes in many diseases.

The synthesis of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-6-methylbenzoic acid typically involves multi-step procedures, including the protection of amino groups, coupling reactions, and deprotection steps. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline these processes and improve yields. The ability to synthesize this compound efficiently is crucial for its practical applications in both research and industry.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-6-methylbenzoic acid (CAS No. 2171772-59-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including the Fmoc protecting group and substituted benzoic acid moiety, make it an attractive candidate for developing novel therapeutic agents and research tools. Ongoing studies continue to explore its full range of applications, contributing to advancements in drug discovery and chemical biology.